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Compound of Interest

Compound Name: Sodium hydride

CAS No.: 15780-28-6

Cat. No.: B101373

Get Quote

Status:CRITICAL SAFETY ALERT Subject: Thermal Runaway & Decomposition Hazards

Applicable For: Process Chemists, Medicinal Chemists, Scale-up Engineers

Emergency Safety Notice
STOP AND READ: If you are currently observing an unexplained temperature rise in a Sodium
Hydride (NaH) / Dimethylformamide (DMF) mixture, initiate emergency cooling immediately.

The combination of NaH and DMF is inherently thermally unstable.[1] It is not a simple "side

reaction"—it is a known runaway hazard that has caused massive industrial explosions (e.g.,

the 2500 L reactor failure at SmithKline Beckman).

Onset Temperature: Exothermic decomposition can begin as low as 26°C.[2]

Consequence: Rapid gas evolution (

,

, dimethylamine), pressurization, and potential vessel rupture.
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Troubleshooting & Diagnostics (FAQ)
Q1: "My reaction temperature is spiking before I added the
electrophile. Why?"
Diagnosis: You are observing the solvent decomposition, not your intended chemistry. The

Mechanism: NaH is not inert toward DMF. Even without a substrate, NaH acts as a base to

decompose the DMF solvent. This reaction is exothermic and autocatalytic.

The Trap: Researchers often stir NaH in DMF at room temperature (or warm it) to "dissolve"

it before adding the substrate. This is the danger zone.

Visual Indicator: The mixture often turns from grey/white to yellow or brown, indicating the

formation of decomposition byproducts (e.g., sodium dimethylamide).

Q2: "This protocol worked fine on 500 mg. Why did it runaway
on 50 g?"
Diagnosis: Loss of heat removal capacity (Surface-Area-to-Volume Ratio). The Physics: The

decomposition reaction is always happening, even on a small scale.

Small Scale: The heat generated dissipates through the flask walls fast enough to prevent a

runaway.

Large Scale: Heat generation scales with volume (

), but cooling scales with surface area (

). The heat accumulates, raising the temperature, which exponentially increases the
decomposition rate (Arrhenius equation).

Data Point: ARC (Accelerating Rate Calorimetry) data shows self-heating rates can jump

from negligible to

once the runaway triggers.

Q3: "Can I use NMP or DMAc instead?"
Diagnosis: No, these are not safe alternatives for this specific hazard. Explanation: N-Methyl-2-

pyrrolidone (NMP) and Dimethylacetamide (DMAc) share the same structural vulnerability
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(amide functionality) as DMF. They exhibit similar exothermic decomposition profiles with NaH.

[2][3]

Recommendation: Switch to non-amide solvents (THF, 2-MeTHF) or change the base.

Technical Deep Dive: The Decomposition Mechanism
The hazard stems from the base-promoted decomposition of the amide solvent. The diagram

below illustrates the "Runaway Feedback Loop" that leads to explosion.

NaH + DMF Mixture

Trigger: T > 26°C
(or local hot spots)

Base Attack on Solvent
(Formation of Sodium Dimethylamide)

Initiation

Exothermic Heat Release

Generates Heat

Gas Evolution
(CO + Dimethylamine)

Generates Gas

Positive Feedback Loop
(Higher T = Faster Rate)

Rapid Pressurization

Thermal Expansion

VESSEL RUPTURE
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Caption: The autocatalytic cycle where heat generation accelerates the reaction rate,

overwhelming cooling capacity.

Validated Safe Protocols
If you must use NaH/DMF (e.g., substrate solubility requires it), you must adhere to these rigid

controls.

Protocol A: The "Cold Addition" Strategy
This protocol minimizes the time NaH and DMF are in contact without the substrate.

Preparation: Dissolve your substrate in DMF first. Chill this solution to 0°C.

Addition: Add NaH solid in small portions to the chilled substrate solution.

Why: The substrate (e.g., alcohol, amine) is usually more acidic than the DMF solvent. It

will react with NaH preferentially, consuming the base before it attacks the solvent.

Temperature Control: Never allow the internal temperature to exceed 15–20°C during

addition.

Quench: Quench any excess NaH immediately after the reaction is complete. Do not store

the reaction mixture overnight.

Protocol B: The "Solvent Switch" (Recommended)
Eliminate the hazard entirely by changing the solvent system.
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Parameter Recommended Alternative Notes

Solvent THF or 2-MeTHF

NaH is stable in ethers. If

substrate is insoluble, use a

slurry; NaH reactions often

proceed fine in heterogeneous

mixtures.

Solvent DMSO

WARNING: NaH + DMSO is

also explosive (forms dimsyl

anion which decomposes). Do

not use.

Base LiHMDS / NaHMDS
Soluble in THF/Toluene. Safer

to handle than solid NaH.

Base
Potassium tert-butoxide

(KOtBu)

Strong base, soluble in THF.

No hydrogen gas evolution.

Decision Tree: Solvent & Base Selection
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Start: Deprotonation Step

Is the substrate soluble in THF?

Use NaH in THF
(Safe Standard)

Yes

Must use DMF due to solubility?

No

Can you use a different base?

Yes

Use LiHMDS or KOtBu in DMF
(Safer than NaH)

Yes

CRITICAL CONTROL REQUIRED
1. Chill to 0°C

2. Add NaH to Substrate (not solvent)
3. Keep T < 20°C

No (Must use NaH)

Click to download full resolution via product page

Caption: Logic flow for selecting the safest solvent/base system to avoid NaH/DMF hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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